[2-Oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate
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Description
[2-Oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate is a synthetic ester derivative featuring a 2,5-dimethylfuran-3-carboxylate core linked to a 2-oxoethylamino group substituted with a 2-phenylethyl moiety. Its molecular formula is C₁₇H₂₀N₂O₅, with a molecular weight of 356.35 g/mol (calculated based on structural analysis). The phenylethyl group enhances lipophilicity, which may influence bioavailability and receptor-binding properties compared to simpler alkyl analogs .
Properties
Molecular Formula |
C17H19NO4 |
|---|---|
Molecular Weight |
301.34 g/mol |
IUPAC Name |
[2-oxo-2-(2-phenylethylamino)ethyl] 2,5-dimethylfuran-3-carboxylate |
InChI |
InChI=1S/C17H19NO4/c1-12-10-15(13(2)22-12)17(20)21-11-16(19)18-9-8-14-6-4-3-5-7-14/h3-7,10H,8-9,11H2,1-2H3,(H,18,19) |
InChI Key |
UGGYAXDUUZCUCS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)OCC(=O)NCCC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Modifications in Analogous Esters
Key structural variations among analogs include:
- Amino group substituents: Alkyl, aryl, or halogenated groups.
- Aromatic ring systems : Furan, pyrrole, thiophene, or benzene derivatives.
Table 1: Structural and Physicochemical Comparison
*Predicted using computational tools (e.g., XLogP3).
Key Research Findings
Fluorinated analogs (e.g., 2,6-difluoroanilino derivative) balance lipophilicity and polarity, making them candidates for CNS-targeting drugs .
Synthetic Accessibility: Esters with simple alkylamino groups (e.g., 2-methylpropyl) are synthesized in fewer steps compared to aryl-substituted analogs, as reported in ECHEMI entries . Halogenated or heteroaromatic analogs require specialized coupling reagents, increasing production costs .
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